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Compound of Interest

Compound Name:
2-Chloroethylphosphoric Acid

Dichloride

Cat. No.: B074352 Get Quote

Disclaimer: 2-Chloroethylphosphoric Acid Dichloride, also known as 2-

chloroethylphosphoryl dichloride, is a highly corrosive and reactive substance. This guide

provides essential safety and logistical procedures for preparing the chemical for disposal. The

final treatment and disposal must be conducted by a licensed hazardous waste disposal

company in strict accordance with all local, regional, and national regulations.[1][2] Never

attempt to neutralize this chemical yourself without expert consultation and appropriate

facilities.

Immediate Safety and Hazard Profile
2-Chloroethylphosphoric Acid Dichloride poses significant health and safety risks. It is

classified as a corrosive material that causes severe skin burns and eye damage.[3] As an acid

dichloride, it is expected to react with water or moisture, potentially liberating toxic and

corrosive gases like hydrogen chloride.[2][4] All handling and disposal preparations must be

performed with extreme caution in a controlled environment.

Hazard Classification Summary
The following table summarizes the key hazard classifications for 2-Chloroethylphosphoric
Acid Dichloride.
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Hazard Class GHS Code Description Citations

Corrosive to Metals H290
May be corrosive to

metals.
[3]

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage.

[1][3]

Serious Eye Damage H318
Causes serious eye

damage.
[3]

Step-by-Step Disposal and Operations Plan
This protocol outlines the necessary steps to safely manage and prepare 2-
Chloroethylphosphoric Acid Dichloride waste for collection by a certified disposal service.

Step 1: Don Personal Protective Equipment (PPE)

Before handling the chemical or its container, ensure a complete set of appropriate PPE is

worn.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Eye/Face Protection: Use safety goggles and a face shield for full protection against

splashes.[1]

Body Protection: A chemical-resistant apron or lab coat is mandatory. For larger quantities or

in case of a spill, a full chemical-resistant suit may be necessary.[1]

Respiratory Protection: All handling must be done in a certified chemical fume hood to avoid

inhaling corrosive vapors.[2]

Step 2: Segregate and Contain the Waste

Proper containment is critical to prevent reactions and contamination.
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Original Container: If possible, keep the waste in its original container. Ensure the container

is in good condition, not leaking, and the cap is sealed tightly.

Waste Container: If the original container is compromised, use a designated, corrosion-

resistant waste container. The container must have a resistant inner liner and be compatible

with corrosive materials.[1]

Do Not Mix: Never mix 2-Chloroethylphosphoric Acid Dichloride waste with other

chemicals, especially bases, oxidizing agents, or aqueous solutions.[2]

Spill Management: In case of a spill, absorb the material with an inert, dry absorbent (such

as sand or vermiculite). Do not use combustible materials. Collect the absorbed material and

place it into a suitable, sealed container for disposal.[1]

Step 3: Label the Waste Container

Clear and accurate labeling is a legal and safety requirement.

Attach a hazardous waste label to the container.

Clearly write the full chemical name: "2-Chloroethylphosphoric Acid Dichloride" and/or "2-

Chloroethylphosphoryl Dichloride".

Include the date of accumulation.

Mark the container with the appropriate hazard pictograms (e.g., Corrosive).

Step 4: Store the Waste Securely

Improper storage can lead to dangerous situations.

Location: Store the sealed and labeled waste container in a designated, secure hazardous

waste storage area. This area should be cool, dry, and well-ventilated.

Corrosion-Proofing: Store the container in a corrosion-resistant secondary containment bin.

[1]
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Locked Storage: The storage area must be locked and accessible only to authorized

personnel.[1]

Moisture Control: Protect the container from any contact with moisture.[2]

Step 5: Arrange for Professional Disposal

Final disposal is a regulated process that requires professional handling.

Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department

or a licensed hazardous waste disposal contractor.

Provide Information: Provide them with the Safety Data Sheet (SDS) for the chemical and

details about the quantity and containment of the waste.

Schedule Pickup: Schedule a pickup for the hazardous waste. Follow any additional

instructions provided by the EH&S officer or the disposal company.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the safe preparation and disposal of 2-
Chloroethylphosphoric Acid Dichloride waste.
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Disposal Workflow for 2-Chloroethylphosphoric Acid Dichloride
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Caption: Logical workflow for the safe handling and disposal of 2-Chloroethylphosphoric
Acid Dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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